The aim of study was the production of polyclonal antibody of erythropoietin hormone (Anti-EPO) to determine EPO in human serum by liquid-phase radioimmunoassay (RIA). Production of anti-EPO was performed by immunizing Balb/C mice with EPO antigen using primary immunization and four booster doses. EPO tracer (125I-EPO) was prepared using Chloramine-T method. Additionally, EPO standards were mad. Furthermore, the assay was optimized and validated in additional studies. In conclusion, the elaborated EPO-RIA system exhibits a simple, accurate, specific and sensitive method for determining EPO concentration in human serum and might be suitable for clinical diagnosis of myeloproliferative diseases.

Very high uranium concentrations of ⁓3000 μgL−1 or more have been found in groundwater held in the granitic aquifers of four villages in eastern Karnataka, India. The highest uranium concentration was 8649 μgL−1 (calculated 218.7 BqL−1) and a maximum radon activity of 101.4 BqL−1. The ingestion doses of uranium for males and females of all age groups are very much higher compared to the corresponding dose calculated for World Health Organization and Atomic Energy Regulatory Board recommended concentrations of 30 and 60 μgL−1for drinking water. It is therefore recommended that alternative sources for drinking water need to be made to meet United Nations Sustainable Development Goals 3 and 6 to ensure good health from safe drinking water.

Particulate isotopic analysis in nuclear forensics has developed rapidly during the past two decades due to technical advances in determining the isotopic composition of individual particles. This paper introduces basic statistical concepts that can be applied by analysts to understand the importance of statistical adequacy when interpretating particle data. While these basic statistical methods provide a useful point-of-entry to particle data analysis, more sophisticated statistical and modeling approaches are needed to extract maximal information from such datasets in the future.

Even though the use of uranium mill tailings as a construction material is prohibitive such prototype dwellings can be constructed for developing models for the human exposure assessment. Among the potential challenges of uranium mill tailings build-up of radon (222Rn) from the tailings pile and subsequent migration following dispersion is assumed significance due to the associated inhalation hazard of its progeny. Sources of such exposure are predominantly considered as the 226Ra (parent of 222Rn) present in the construction material and underlying geophysical characteristics. In the present investigation, a model is developed presuming the use of mill tailings as the construction material of a dwelling (prototype). The numerical model prediction for 1.14 Air Changes per Hour (ACH) reflects that the level can be approximated at 300 Bq m−3, a reference level proposed in ICRP recommendation (ICRP 2014).

This paper reports the concentrations of uranium and heavy metals in drinking water samples from Garhwal Himalaya, India determined using LED Fluorimeter and Atomic Absorption Spectroscopy (AAS), respectively. The radiological (carcinogenic) and chemical (non-carcinogenic) risks associated with the consumption of uranium in water were estimated for the public. The concentrations of natural uranium in the analyzed drinking water samples vary from 0 to 21.57 ppb with a mean value of 1.54 ppb. The average concentrations of heavy metals in the analyzed drinking water samples were found to be in the order of iron (3.99 ppm) > zinc (0.32 ppm) > copper (0.04 ppm) > nickel (0.01 ppm) > chromium and lead (Below Detection Level). The estimated risk quantities were found to be lower than World Health Organization (WHO) and United State Environmental Protection Agency (USEPA) guideline values.

Chloride diffusion is a critical precursor to corrosion of steel reinforcement in concrete structures. The current standard method for estimating chloride diffusion coefficients involves destructive chemical analysis. This work investigates the feasibility of Prompt Gamma Activation Analysis (PGAA) for in-situ determination of chloride distribution in an intact concrete cylinder which has a chloride diffusion depth profile. The profile thus obtained is in good agreement with the result of the chemical analysis of the profile in a duplicate cylinder. This is a first such direct comparison to our knowledge. A diffusion coefficient can be extracted from the profiles for further evaluation.

In response to the depletion of global uranium reserves and the radioactive contamination of wastewater, there is an urgent need to develop efficient, sustainable, and cost-effective uranium biosorbents. Herein, a green macroalga Rhizoclonium riparium was prepared for uranium (U(VI)) removal. The results showed that the maximum adsorption capacity of U(VI) was 80.96 mg g−1 (pH = 5, 298 K and 0.1 M NaNO3). The kinetics, isotherms and thermodynamics analysis revealed that the adsorption process was chemisorption, homogeneous monolayer adsorption, endothermic and spontaneous. Through the mechanism characterization, it was proved the adsorbed of uranium on R. riparium was mainly controlled by the complexation between U(VI) and –OH, –COOH, –NH2. Besides, the R. riparium possess high selectivity towards uranium and good recycling performance. This work highlights new opportunities for biosorbents to be obtained directly from nature and used to remove radioactive contamination.

A correlation between the variation of the intrinsic fusion barrier with incident energy and the measured excitation function of fusion-evaporation residue cross-section has been obtained for the reactions:\(^{{{48}}} {\text{Ca + }}^{{{238}}} {\text{U}} \to {}_{{{112}}}^{{{286}}} {\text{Cn}}^{*}\), \(^{{{48}}} {\text{Ca + }}^{{{242}}} {\text{Pu}} \to {}_{{{114}}}^{{{290}}} {\text{Fl}}^{*}\), and \(^{{{48}}} {\text{Ca + }}^{{{243}}} {\text{Am}} \to {}_{{{115}}}^{{{291}}} {\text{Mc}}^{*}\). The maximum value of the measured fusion-evaporation residue cross-section corresponds to the incident energy which is either equal to or within ± 5 MeV of the incident energy for which the intrinsic fusion barrier is minimum. The optimum energy estimates obtained for undiscovered superheavy elements formed in reactions 51 V + 248Cm → 299119* and 50Ti + 249Cf → 299120* are 233.20 MeV and 224.82 MeV, respectively. These estimates agree with the one available in the literature, e.g., the optimum energies for 299119* are 234.8 ± 1.8 MeV and 237 MeV, and for 299120* is 225 MeV.

Prompt gamma ray activation analysis (PGAA) is a non-destructive nuclear measurement technique that quantifies isotopes present in a sample. Here, we use PGAA spectra to train different types of models to elucidate how discriminating these spectra are for various classes of materials. We trained discriminative models for closed set scenarios, where all possible material classes are known. We also trained class models to address open set conditions, where this enumeration is impossible. After appropriate pre-processing and data treatments, all such models performed nearly perfectly on our dataset, suggesting PGAA spectra may serve as powerful nuclear fingerprints for robust material classification.